Cas no 896363-28-3 (N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide)

• Product Name: N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide
• CAS No: 896363-28-3
• MF: C₁₇H₁₂Cl₂N₂O₃S₂
• MW: 427.324779510498
• CID: 5957364
• PubChem ID: 16802865
• Update Time: 2025-06-08

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide
• Benzamide, N-[4-(3,4-dichlorophenyl)-2-thiazolyl]-2-(methylsulfonyl)-
• AKOS024659976
• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methanesulfonylbenzamide
• N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-2-(methylsulfonyl)benzamide
• N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-methylsulfonylbenzamide
• F2556-0071
• 896363-28-3

• Inchi： 1S/C17H12Cl2N2O3S2/c1-26(23,24)15-5-3-2-4-11(15)16(22)21-17-20-14(9-25-17)10-6-7-12(18)13(19)8-10/h2-9H,1H3,(H,20,21,22)
• InChI Key： KDMOHENCXAAJFO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C(Cl)=C2)=CS1)(=O)C1=CC=CC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 425.9666400g/mol
• Monoisotopic Mass: 425.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• pka: 6.25±0.50(Predicted)

Additional information on N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide

Professional Introduction to N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide (CAS No. 896363-28-3)

N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 896363-28-3, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a thiazole ring and a methanesulfonyl moiety, which are known to contribute to its unique chemical and pharmacological properties.

The N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl portion of the molecule suggests a potential interaction with biological targets such as enzymes and receptors. The presence of chlorine atoms at the 3 and 4 positions of the phenyl ring may enhance the lipophilicity and binding affinity of the compound. These structural features are often exploited in drug design to optimize pharmacokinetic profiles and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied due to their diverse biological activities. Studies have shown that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methanesulfonyl group into the benzamide moiety further enhances the potential for biological activity by increasing the compound's solubility and metabolic stability.

The synthesis of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve yield and purity. These synthetic methodologies are crucial for producing high-quality intermediates that can be further modified to achieve the desired pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with biological targets with remarkable accuracy. Molecular docking studies have been performed using N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide to identify potential binding sites on enzymes such as kinases and proteases. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

The pharmacological profile of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression. The compound's ability to modulate these enzymatic pathways suggests its utility in developing targeted therapies for oncological applications. Additionally, its structural features may make it a valuable scaffold for designing next-generation antineoplastic agents.

The development of novel drug candidates is a complex process that involves extensive characterization at multiple levels. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide. These analytical methods provide detailed information about the compound's molecular structure and purity, which are essential for regulatory submissions and clinical trials.

In conclusion, N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-2-methanesulfonylbenzamide represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive molecule for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in shaping the future of drug discovery and development.